Cas no 125525-79-3 (N,N-diphenyl-4-(pyridin-2-yl)piperazine-1-carboxamide)

• Product Name: N,N-diphenyl-4-(pyridin-2-yl)piperazine-1-carboxamide
• CAS No: 125525-79-3
• MF: C₂₂H₂₂N₄O
• MW: 358.436284542084
• CID: 6432965
• PubChem ID: 1285496
• Update Time: 2025-06-11

N,N-diphenyl-4-(pyridin-2-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-diphenyl-4-(pyridin-2-yl)piperazine-1-carboxamide
• N,N-diphenyl-4-pyridin-2-ylpiperazine-1-carboxamide
• Z274555240
• AKOS000602671
• 125525-79-3
• F1757-0108
• SCHEMBL10666946

• Inchi： 1S/C22H22N4O/c27-22(25-17-15-24(16-18-25)21-13-7-8-14-23-21)26(19-9-3-1-4-10-19)20-11-5-2-6-12-20/h1-14H,15-18H2
• InChI Key： IXXMAOQOFVAPMS-UHFFFAOYSA-N
• SMILES： N1(C(N(C2=CC=CC=C2)C2=CC=CC=C2)=O)CCN(C2=NC=CC=C2)CC1

Computed Properties

• Exact Mass: 358.17936134g/mol
• Monoisotopic Mass: 358.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on N,N-diphenyl-4-(pyridin-2-yl)piperazine-1-carboxamide

Introduction to N,N-diphenyl-4-(pyridin-2-yl)piperazine-1-carboxamide (CAS No. 125525-79-3)

N,N-diphenyl-4-(pyridin-2-yl)piperazine-1-carboxamide, a compound with the chemical formula C₁₉H₁₈N₂O, is a significant molecule in the field of pharmaceutical research. This compound belongs to the class of piperazine derivatives, which are well-known for their diverse biological activities. The presence of both phenyl and pyridine rings in its structure contributes to its unique chemical properties and potential therapeutic applications.

The CAS number 125525-79-3 is a unique identifier for this compound, ensuring precise identification and differentiation in scientific literature and databases. This numbering system is crucial for researchers to locate and reference specific chemical entities accurately. The molecular structure of N,N-diphenyl-4-(pyridin-2-yl)piperazine-1-carboxamide features a piperazine ring substituted at the 4-position with a pyridin-2-yl group, and at the nitrogen atoms with diphenyl groups. This arrangement imparts specific electronic and steric properties that are exploited in various pharmacological contexts.

In recent years, there has been growing interest in piperazine derivatives due to their potential as scaffolds for drug development. The N,N-diphenyl-4-(pyridin-2-yl)piperazine-1-carboxamide structure has been explored for its possible role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters are critical in regulating mood, cognition, and movement, making this compound a promising candidate for treating neurological and psychiatric disorders.

Recent studies have highlighted the importance of piperazine derivatives in the development of novel therapeutics. For instance, modifications of the piperazine core have been shown to enhance binding affinity to specific receptors, thereby improving drug efficacy. The diphenyl substitution at the nitrogen atoms of N,N-diphenyl-4-(pyridin-2-yl)piperazine-1-carboxamide is particularly noteworthy, as it can influence the compound's solubility, metabolic stability, and interaction with biological targets. These factors are crucial in determining the compound's pharmacokinetic profile and potential clinical utility.

The pyridin-2-yl group at the 4-position of the piperazine ring adds another layer of complexity to the molecule's behavior. Pyridine derivatives are known for their ability to engage in hydrogen bonding and π-stacking interactions, which can enhance binding to biological targets. This feature makes N,N-diphenyl-4-(pyridin-2-yl)piperazine-1-carboxamide a versatile candidate for further structural optimization aimed at improving its pharmacological properties.

One of the most exciting areas of research involving N,N-diphenyl-4-(pyridin-2-yl)piperazine-1-carboxamide is its potential as an intermediate in the synthesis of more complex molecules. Researchers are exploring ways to functionalize this core structure to create novel compounds with enhanced therapeutic profiles. For example, introducing additional substituents or modifying the existing ones could lead to new drugs with improved selectivity and reduced side effects.

The synthesis of N,N-diphenyl-4-(pyridin-2-yl)piperazine-1-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product, which is critical for biological activity.

In conclusion, N,N-diphenyl-4-(pyridin-2-yl)piperazine-1-carboxamide (CAS No. 125525-79-3) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing new drugs targeting neurological and psychiatric disorders. Ongoing research continues to uncover new applications and synthetic strategies for this molecule, underscoring its importance in modern drug discovery efforts.